Cas no 1270497-74-9 (cis-5-(trifluoromethyl)piperidin-3-ol)

• Product Name: cis-5-(trifluoromethyl)piperidin-3-ol
• CAS No: 1270497-74-9
• MF: C₆H₁₀F₃NO
• MW: 169.144912242889
• MDL: MFCD31693627
• CID: 4566216
• Update Time: 2025-10-22

cis-5-(trifluoromethyl)piperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• (3s,5r)-5-(trifluoromethyl)piperidin-3-ol
• (3S,5R)-5-Trifluoromethyl-piperidin-3-ol
• cis-5-Trifluoromethyl-piperidin-3-ol
• SB32591
• SB35448
• cis-5-(trifluoromethyl)piperidin-3-ol

• MDL： MFCD31693627
• Inchi： 1S/C6H10F3NO/c7-6(8,9)4-1-5(11)3-10-2-4/h4-5,10-11H,1-3H2/t4-,5+/m1/s1
• InChI Key： ZNWMHVACINVUCM-UHNVWZDZSA-N
• SMILES： FC([C@H]1CNC[C@H](C1)O)(F)F

Computed Properties

• Exact Mass: 169.07144843 g/mol
• Monoisotopic Mass: 169.07144843 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 32.299
• Molecular Weight: 169.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on cis-5-(trifluoromethyl)piperidin-3-ol

Introduction to cis-5-(trifluoromethyl)piperidin-3-ol (CAS No: 1270497-74-9)

cis-5-(trifluoromethyl)piperidin-3-ol is a structurally unique organic compound with the CAS registry number 1270497-74-9. This compound belongs to the class of piperidines, which are six-membered cyclic amines, and it features a trifluoromethyl group attached at the 5-position of the piperidine ring, along with a hydroxyl group at the 3-position. The cis configuration indicates that these two substituents are on the same side of the ring, which is a critical factor in determining its chemical properties and potential applications.

The synthesis of cis-5-(trifluoromethyl)piperidin-3-ol involves advanced organic chemistry techniques, often utilizing asymmetric catalysis to achieve the desired stereochemistry. Recent advancements in catalytic asymmetric synthesis have enabled the efficient production of this compound with high enantiomeric excess, making it more accessible for research and development purposes.

One of the most promising applications of cis-5-(trifluoromethyl)piperidin-3-ol lies in its potential as a chiral building block in medicinal chemistry. Its unique structure makes it an ideal candidate for constructing complex molecular architectures, particularly in the development of bioactive compounds. For instance, studies have shown that this compound can serve as a precursor for synthesizing ligands that target specific receptors, such as GPCRs (G-protein coupled receptors), which are crucial in drug discovery.

Recent research has also explored the role of cis-5-(trifluoromethyl)piperidin-3-ol in catalysis. Its trifluoromethyl group imparts electronic and steric effects that can enhance the activity and selectivity of catalysts in various organic transformations. For example, it has been used as a ligand in transition metal-catalyzed reactions, demonstrating superior performance in asymmetric induction and substrate activation.

In addition to its synthetic applications, cis-5-(trifluoromethyl)piperidin-3-ol has been studied for its pharmacological properties. Preclinical studies suggest that this compound exhibits moderate activity against certain enzymes and cellular targets, making it a valuable tool for investigating disease mechanisms and therapeutic interventions.

The structural versatility of cis-5-(trifluoromethyl)piperidin-3-ol also makes it an attractive candidate for materials science applications. Its ability to form stable complexes with metal ions and its compatibility with various polymerization techniques have opened new avenues for its use in advanced materials design.

In conclusion, cis-5-(trifluoromethyl)piperidin-3-ol (CAS No: 1270497-74) is a multifaceted compound with significant potential across diverse fields of chemistry and materials science. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations.